(1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine;hydrochloride

• IUPAC Name: (1R,2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C11H13NO2.ClH/c12-9-6-8(9)7-1-2-10-11(5-7)14-4-3-13-10;/h1-2,5,8-9H,3-4,6,12H2;1H/t8-,9+;/m0./s1
• InChI Key: JWSPOMRPAFEFDS-OULXEKPRSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3CC3N.Cl
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)[C@@H]3C[C@H]3N.Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

(1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine;hydrochloride is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized using specific methods and has unique biochemical and physiological effects that make it a valuable tool for researchers. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Anticonvulsant Activity : A study demonstrated the synthesis of new amino amides and amino esters based on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentane-1-carboxylic acid, which showed potential anticonvulsant activity, highlighting the chemical's relevance in medicinal chemistry and drug development (Arustamyan et al., 2019).
• Functionalized Oxindoles Synthesis : Another research focused on preparing 3-spiro[cyclopropa[a]pyrrolizine]- and 3-spiro[3-azabicyclo[3.1.0]hexane]oxindoles through a [3 + 2]-cycloaddition reaction, indicating its utility in developing compounds with potential anticancer activity against human leukemia K562 cell line (Filatov et al., 2017).

Biological Activities and Applications

• Antimicrobial and Cytotoxic Activity : Novel azetidine-2-one derivatives of 1H-benzimidazole, synthesized from a process involving cycloaddition of o-phenylenediamine with cyanogen bromide, exhibited significant antibacterial and cytotoxic properties, suggesting the chemical's potential in developing new antimicrobial and anticancer agents (Noolvi et al., 2014).
• Neuroprotective Agent for Ischemia-Reperfusion Damage : KR-31543, a compound related to the chemical structure , was identified as a new neuroprotective agent for ischemia-reperfusion damage, showing the significance of such compounds in treating neurological damage (Kim et al., 2002).

Pharmacological Studies

• Antagonist Selective for κ-Opioid Receptors : PF-04455242, a compound structurally related to the subject chemical, was characterized as a high-affinity antagonist selective for κ-opioid receptors, highlighting its potential therapeutic applications in treating depression and addiction disorders (Grimwood et al., 2011).